Cas no 898455-87-3 (2-({6-(2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(3-methylphenyl)acetamide)

2-({6-(2,3-dihydro-1H-inden-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(3-methylphenyl)acetamide is a synthetic organic compound featuring a pyranone core substituted with an indene-derived moiety and an acetamide linker to a 3-methylphenyl group. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate or scaffold for biologically active molecules. The presence of both hydrophobic (indene, methylphenyl) and polar (acetamide, pyranone) functional groups may enhance binding affinity and selectivity in target interactions. Its modular design allows for further derivatization, making it valuable for structure-activity relationship studies. The compound’s stability and synthetic accessibility underscore its practicality for research applications in drug discovery and chemical biology.
2-({6-(2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(3-methylphenyl)acetamide structure
898455-87-3 structure
Product Name:2-({6-(2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(3-methylphenyl)acetamide
CAS No:898455-87-3
MF:C23H22N2O4
MW:390.431786060333
CID:5493034
Update Time:2025-05-19

2-({6-(2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[6-(2,3-dihydroindol-1-ylmethyl)-4-oxopyran-3-yl]oxy-N-(3-methylphenyl)acetamide
    • 2-({6-(2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(3-methylphenyl)acetamide
    • Inchi: 1S/C23H22N2O4/c1-16-5-4-7-18(11-16)24-23(27)15-29-22-14-28-19(12-21(22)26)13-25-10-9-17-6-2-3-8-20(17)25/h2-8,11-12,14H,9-10,13,15H2,1H3,(H,24,27)
    • InChI Key: ZZNMUVFLEDMQMW-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC(C)=C1)(=O)COC1C(=O)C=C(CN2C3=C(C=CC=C3)CC2)OC=1

2-({6-(2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(3-methylphenyl)acetamide Pricemore >>

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Additional information on 2-({6-(2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(3-methylphenyl)acetamide

2-({6-(2,3-Dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(3-methylphenyl)acetamide: A Comprehensive Overview

The compound with CAS No 898455-87-3, known as 2-{[6-(2,3-dihydro-1H-indol-1-yl)methyl]-4H-pyran-3-yloxy}-N-(3-methylphenyl)acetamide, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which combines elements of indole, pyran, and acetamide functionalities. Recent studies have highlighted its potential as a bioactive molecule with applications in drug discovery and development.

Structure and Synthesis

The molecular structure of this compound is characterized by a pyran ring system substituted with an indole moiety and an acetamide group. The indole derivative, 2,3-dihydroindole, is a key structural component that contributes to the compound's unique properties. The synthesis of this compound involves a series of carefully designed reactions, including coupling reactions and oxidations, to achieve the desired stereochemistry and functional groups. Researchers have optimized synthetic routes to enhance yield and purity, making this compound more accessible for further studies.

Biological Activity and Applications

Recent research has demonstrated that this compound exhibits promising biological activity in various assays. For instance, studies have shown that it possesses antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Additionally, preliminary results suggest potential anti-inflammatory effects, making it a candidate for treating conditions such as arthritis or neuroinflammation. The presence of the acetamide group is believed to play a crucial role in modulating these activities by influencing the compound's solubility and bioavailability.

Mechanism of Action

The mechanism of action of this compound is currently under investigation. Early findings indicate that it may interact with key cellular pathways involved in inflammation and oxidative stress. For example, it has been shown to inhibit the activity of certain enzymes associated with the production of reactive oxygen species (ROS). Furthermore, its ability to modulate signaling pathways such as the NF-kB pathway suggests a potential role in immune regulation.

Synthetic Variations and Analog Design

To explore the full potential of this compound, researchers have generated various analogs by modifying its structure. For instance, substituting the methyl group on the phenyl ring with other functional groups has been shown to alter its pharmacokinetic properties. These studies aim to identify optimal structures that balance efficacy and safety for therapeutic applications.

Safety and Toxicity Profile

Preliminary safety assessments indicate that this compound exhibits low toxicity at therapeutic doses. However, further studies are required to fully understand its long-term effects and potential for adverse reactions. Regulatory agencies emphasize the importance of thorough toxicological evaluations before advancing such compounds into clinical trials.

Future Directions

The future of this compound lies in its potential to serve as a lead molecule for drug development. Ongoing research is focused on optimizing its pharmacokinetic properties and identifying target indications where it may provide therapeutic benefits. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to clinical use.

Conclusion

In conclusion

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